Cas no 1418129-38-0 (4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
- 1418129-38-0
- F88845
- BS-47630
- 1-Carboxy-4-formylbenzne-3-boronic Acid Pinacol Ester
- MFCD27977063
-
- Inchi: 1S/C14H17BO5/c1-13(2)14(3,4)20-15(19-13)11-7-9(12(17)18)5-6-10(11)8-16/h5-8H,1-4H3,(H,17,18)
- InChI Key: MUDUXFQBPOSXHF-UHFFFAOYSA-N
- SMILES: O1B(C2C([H])=C(C(=O)O[H])C([H])=C([H])C=2C([H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 276.1169038g/mol
- Monoisotopic Mass: 276.1169038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1229926-1g |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 1g |
$400 | 2024-06-03 | |
| Ambeed | A1497199-100mg |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 100mg |
$86.0 | 2025-02-24 | |
| Ambeed | A1497199-250mg |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 250mg |
$142.0 | 2025-02-24 | |
| Ambeed | A1497199-1g |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 1g |
$338.0 | 2025-02-24 | |
| Ambeed | A1497199-5g |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 5g |
$1183.0 | 2025-02-24 | |
| 1PlusChem | 1P01XDCW-100mg |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 100mg |
$58.00 | 2024-06-20 | |
| 1PlusChem | 1P01XDCW-250mg |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 250mg |
$95.00 | 2024-06-20 | |
| 1PlusChem | 1P01XDCW-1g |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 1g |
$226.00 | 2024-06-20 | |
| 1PlusChem | 1P01XDCW-5g |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
1418129-38-0 | 95% | 5g |
$813.00 | 2024-06-20 | |
| abcr | AB587551-250mg |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid; . |
1418129-38-0 | 250mg |
€275.70 | 2025-04-21 |
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
Introduction to 4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid (CAS No. 1418129-38-0)
4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1418129-38-0, is a derivative of benzoic acid featuring an aldehyde group and a boronic ester moiety. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely employed in the construction of complex molecular architectures.
The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent in the molecule enhances its stability and reactivity under various conditions, making it an attractive candidate for use in organic synthesis. This boronic ester group is particularly useful in facilitating the formation of carbon-carbon bonds, a critical step in the development of novel pharmaceutical agents. The benzoic acid backbone provides additional functionality that can be modified or utilized in further synthetic transformations, offering researchers a high degree of flexibility.
In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl compounds, which are prevalent in many biologically active molecules. 4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has emerged as a valuable building block in this context. Its ability to undergo efficient cross-coupling reactions with various aryl halides and other boronic acids has been leveraged to synthesize complex heterocyclic systems. These systems are of particular interest due to their potential as drug candidates or catalysts in industrial processes.
The pharmaceutical industry has shown considerable interest in this compound due to its structural similarity to known bioactive molecules. Researchers have explored its utility in the synthesis of inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The aldehyde group can be further functionalized into amides or esters, expanding its applications in medicinal chemistry.
Recent advancements in computational chemistry have also highlighted the significance of 4-formyl-substituted benzoic acids as key intermediates. Molecular modeling studies suggest that these compounds can adopt multiple conformations depending on the environment, which may influence their reactivity and biological activity. Such insights are invaluable for designing molecules with optimized properties for specific applications.
The synthesis of 4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid typically involves multi-step procedures starting from commercially available precursors. The introduction of the boronic ester group requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of synthetic steps and minimizing byproduct formation.
Industrial applications of this compound have also been explored beyond pharmaceuticals. Its role as an intermediate in fine chemical synthesis has been recognized due to its ability to introduce complex functionalities into target molecules efficiently. This has led to its incorporation into various industrial processes where precision and yield are critical factors.
The environmental impact of using CAS No. 1418129-38-0 as a synthetic intermediate has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing.
Future research directions for 4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid include exploring its utility in asymmetric synthesis and developing novel catalytic systems that enhance its reactivity under mild conditions. The integration of photoredox catalysis and other advanced techniques may further expand its synthetic potential.
In conclusion,CAS No. 1418129-38-0 represents a significant advancement in organic synthesis due to its unique structural features and broad applicability. Its role as a key intermediate in pharmaceutical development and fine chemical synthesis underscores its importance in modern chemical research. As methodologies continue to evolve,this compound will likely remain at the forefront of synthetic chemistry innovation.
1418129-38-0 (4-Formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)